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Compound of Interest

Compound Name: 2-Bromo-2-methylbutane

Cat. No.: B1582447 Get Quote

Essential Safety and Handling Guide for 2-
Bromo-2-methylbutane
This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 2-Bromo-2-methylbutane.

Adherence to these procedures is essential for ensuring laboratory safety and minimizing risks.

Chemical Properties and Hazards

2-Bromo-2-methylbutane is a highly flammable liquid and vapor that can cause skin irritation,

serious eye irritation, and respiratory irritation.[1][2][3] It is crucial to handle this chemical with

appropriate personal protective equipment in a well-ventilated area, away from heat, sparks,

and open flames.[1][2][3]
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Property Value

CAS Number 507-36-8[1][3]

Molecular Formula C₅H₁₁Br

Molecular Weight 151.04 g/mol [3]

Appearance Liquid

Boiling Point 107 °C (225 °F) at 980 hPa[1]

Density 1.182 g/cm³ at 25 °C (77 °F)[1]

Flash Point Data not consistently available

Hazard Statements

H225: Highly flammable liquid and vapour.[1][2]

[3] H315: Causes skin irritation.[1][2][3] H319:

Causes serious eye irritation.[1][2][3] H335: May

cause respiratory irritation.[1][2][3]

Personal Protective Equipment (PPE)
Proper PPE is mandatory to prevent exposure. The following equipment should be used when

handling 2-Bromo-2-methylbutane:

PPE Category Specific Requirements

Eye and Face Protection
Wear chemical safety goggles and a face shield.

[1][2][4]

Skin Protection

Chemical-resistant gloves (e.g., nitrile rubber)

and flame-retardant antistatic protective clothing

are required.[1][2] Immediately remove and

wash contaminated clothing.[1][2]

Respiratory Protection

Use a NIOSH-approved respirator with an

appropriate cartridge if working in areas with

inadequate ventilation or when vapors/aerosols

are generated.[1][4]
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Operational Plan: Step-by-Step Handling Procedure
A systematic approach is crucial for safely handling 2-Bromo-2-methylbutane.

1. Preparation:

Thoroughly review the Safety Data Sheet (SDS) before starting any work.[2][3]

Ensure a chemical fume hood is operational and the work area is well-ventilated.[1][2]

Verify that an emergency eyewash station and safety shower are readily accessible.[5]

Assemble and inspect all required PPE.[6]

Keep the container tightly closed when not in use.[1][2][3]

2. Handling:

Ground and bond containers and receiving equipment to prevent static discharge.[1][3]

Use only non-sparking tools and explosion-proof equipment.[1][7]

Avoid contact with skin, eyes, and clothing.[2]

Avoid inhaling vapor or mist.[1][3]

Keep away from heat, sparks, open flames, and other ignition sources.[1][2][3]

3. Emergency Procedures:

In case of skin contact: Immediately take off all contaminated clothing and rinse the skin with

plenty of water.[1][2]

In case of eye contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing and seek medical attention.[1][3]

If inhaled: Move the person to fresh air. If breathing is difficult, give oxygen.[2][3]
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In case of a spill: Evacuate the area and remove all ignition sources.[3] Cover the spill with

an inert absorbent material and place it in a suitable container for disposal.[2][3] Do not let

the product enter drains.[1][2]

Disposal Plan
All waste materials must be disposed of in accordance with local, state, and federal

regulations.[1][2]

Waste Chemical: Dispose of contents and container to an approved waste disposal plant.[1]

Do not mix with other waste.[1]

Contaminated Containers: Handle uncleaned containers as you would the product itself.[1]

Handling Workflow for 2-Bromo-2-methylbutane

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.chemicalbook.com/msds/2-bromo-2-methylbutane.pdf
https://aksci.com/sds/5515AL_SDS.pdf
https://www.chemicalbook.com/msds/2-bromo-2-methylbutane.pdf
https://www.sigmaaldrich.com/TW/zh/sds/aldrich/306878
https://aksci.com/sds/5515AL_SDS.pdf
https://www.sigmaaldrich.com/TW/zh/sds/aldrich/306878
https://aksci.com/sds/5515AL_SDS.pdf
https://www.sigmaaldrich.com/TW/zh/sds/aldrich/306878
https://www.sigmaaldrich.com/TW/zh/sds/aldrich/306878
https://www.sigmaaldrich.com/TW/zh/sds/aldrich/306878
https://www.benchchem.com/product/b1582447?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582447?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Review SDS Assemble & Inspect PPE Prepare Ventilated Work Area

Handling

Ground/Bond Equipment Use Non-Sparking Tools Avoid Contact & Inhalation Control Ignition Sources Post-Handling Emergency Procedures

Decontaminate Work Area Store Properly

Disposal

Segregate Hazardous Waste Dispose per Regulations

Spill Response Exposure Response

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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